Cas no 917966-13-3 (2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-)

• Product name: 2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-
• CAS No: 917966-13-3
• MF: C₁₈H₁₉NO₂
• MW: 281.34896
• CID: 780836
• PubChem ID: 67524010

2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-
• 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]pyrrolidin-2-one
• SCHEMBL2762999
• DTXSID80737428
• 917966-13-3

• Inchi： InChI=1S/C18H19NO2/c20-16-12-7-13-19(16)17(14-8-3-1-4-9-14)18(21)15-10-5-2-6-11-15/h1-6,8-11,17-18,21H,7,12-13H2/t17-,18+/m0/s1
• InChI Key： RJNYXJIWGTZNCP-ZWKOTPCHSA-N
• SMILES： C1CC(=O)N(C1)C(C2=CC=CC=C2)C(C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 281.141578849g/mol
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 2.2